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Compound of Interest

Compound Name: Ganoderic acid Mk

Cat. No.: B12406158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and experimental

protocols essential for the characterization of Ganoderic acid Mk, a bioactive triterpenoid

isolated from Ganoderma lucidum. This document is intended to serve as a comprehensive

resource for researchers in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data for Ganoderic Acid Mk
The structural elucidation of Ganoderic acid Mk, systematically named 3α, 22-diacetoxy-15α-

hydroxy-5α-lanost-7,9(11),24E-trien-26-oic acid, relies on a combination of nuclear magnetic

resonance (NMR) and mass spectrometry (MS) techniques. Below are the summarized

spectroscopic data.

NMR Spectroscopic Data
The following tables present the characteristic ¹H and ¹³C NMR chemical shifts for Ganoderic
acid Mk, recorded in CDCl₃. These assignments are based on the analysis of 1D and 2D NMR

spectra, including COSY, HSQC, and HMBC experiments.

Table 1: ¹H NMR Spectroscopic Data for Ganoderic acid Mk (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

3 4.52 dd 11.5, 4.5

7 5.40 d 6.0

11 5.25 d 6.0

15 4.68 br s

22 5.10 dd 9.0, 7.0

24 6.95 t 7.0

18-CH₃ 0.68 s

19-CH₃ 1.15 s

21-CH₃ 0.95 d 7.0

27-CH₃ 1.92 s

28-CH₃ 0.80 s

29-CH₃ 0.85 s

30-CH₃ 0.92 s

3-OAc 2.05 s

22-OAc 2.08 s

Table 2: ¹³C NMR Spectroscopic Data for Ganoderic acid Mk (125 MHz, CDCl₃)
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Position δC (ppm) Position δC (ppm)

1 35.8 18 18.5

2 27.9 19 19.2

3 78.9 20 36.1

4 39.1 21 18.2

5 50.5 22 75.4

6 21.5 23 34.5

7 116.8 24 145.8

8 145.9 25 125.9

9 141.2 26 170.5

10 37.2 27 12.3

11 116.2 28 28.2

12 38.5 29 16.5

13 43.8 30 22.8

14 50.1 3-OAc (C=O) 170.8

15 70.1 3-OAc (CH₃) 21.4

16 23.5 22-OAc (C=O) 170.2

17 49.8 22-OAc (CH₃) 21.1

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HR-MS) is critical for confirming the molecular formula of

Ganoderic acid Mk.

Table 3: High-Resolution Mass Spectrometry Data for Ganoderic acid Mk
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Parameter Value

Molecular Formula C₃₄H₄₈O₈

Calculated Exact Mass 584.3349

Ionization Mode ESI+

Observed [M+H]⁺ 585.3422

Observed [M+Na]⁺ 607.3241

Experimental Protocols
Detailed methodologies are crucial for the successful isolation and characterization of

Ganoderic acid Mk.

Isolation and Purification of Ganoderic Acid Mk
The following protocol outlines a general procedure for the extraction and purification of

ganoderic acids from Ganoderma lucidum.
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Extraction

Fractionation

Purification

Final Product

Dried Fruiting Bodies of G. lucidum

Extraction with 95% Ethanol

Concentration under Vacuum

Solvent Partitioning (EtOAc/H₂O)

Silica Gel Column Chromatography

Reversed-Phase HPLC (C18)

Crystallization

Pure Ganoderic Acid Mk

 

Stimulus

Mitochondrial Regulation

Caspase Cascade

Cellular Outcome

Ganoderic Acid Mk

Bcl-2 (Anti-apoptotic)

downregulates

Bax (Pro-apoptotic)

upregulates

Cytochrome c Release

inhibits promotes

Caspase-9 Activation

Caspase-3 Activation

activates
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12406158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Characterization of Ganoderic Acid Mk: A Spectroscopic
and Methodological Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406158#spectroscopic-data-nmr-ms-for-
ganoderic-acid-mk-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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